Cas no 2141-17-5 (Androst-4-en-3-one,4,17-dihydroxy-, (17b)-)
2141-17-5 structure
Product Name:Androst-4-en-3-one,4,17-dihydroxy-, (17b)-
CAS No:2141-17-5
MF:C19H28O3
MW:304.423826217651
CID:262540
PubChem ID:160615
Update Time:2025-04-19
Androst-4-en-3-one,4,17-dihydroxy-, (17b)- Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-en-3-one,4,17-dihydroxy-, (17b)-
- 4-Hydroxy Testosterone
- (8R,9S,10R,13S,14S,17S)-4,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- UNII-912GOZ167T
- 4-OH-TESTOSTERONE
- ANDROST-4-EN-3-ONE, 4,17-DIHYDROXY-, (17.BETA.)-
- ANDROST-4-EN-3-ONE, 4,17.BETA.-DIHYDROXY-
- Q4637157
- NS00068007
- LMST02020102
- 4,17beta-dihydroxyandrost-4-en-3-one
- PD060325
- 4-Hydroxytestosterone
- CHEBI:173052
- CS-7182
- HY-U00144
- A815324
- DTXSID80902477
- 912GOZ167T
- 4,17 beta-dihydroxy-4-androstene-3-one
- 4,17.BETA.-DIHYDROXYANDROST-4-EN-3-ONE
- 4-hydroxy-testosterone
- (8R, 9S, 10R, 13S, 14S, 17S)-4, 17-dihydroxy-10, 13-dimethyl-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-3-one
- 4-Androstene-7alpha-17beta-diol-3-one
- 4,17beta-Dihydroxy-4-androstene-3-one
- SCHEMBL1682762
- 2141-17-5
- 4-Hydroxy Testosterone (1.0mg/ml in Acetonitrile)
- 4-HYDROXYTESTOSTERONE [MART.]
- Androst-4-en-3-one, 4,17-dihydroxy-, (17beta)-
- DB01485
-
- Inchi: 1S/C19H28O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h11-13,16,21-22H,3-10H2,1-2H3/t11-,12-,13-,16-,18+,19-/m0/s1
- InChI Key: BQOIJSIMMIDHMO-FBPKJDBXSA-N
- SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4=C(C(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)O
Computed Properties
- Exact Mass: 304.20400
- Monoisotopic Mass: 304.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 3.76490
Androst-4-en-3-one,4,17-dihydroxy-, (17b)- Related Literature
-
A. B. Turner Nat. Prod. Rep. 1989 6 539
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